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Compound of Interest

Compound Name: 2-Bromo-5-isopropylphenol

Cat. No.: B3245118

The first step in any NMR analysis is a thorough understanding of the molecule's structure and
the identification of all non-equivalent proton environments. 2-Bromo-5-isopropylphenol
(CoH11BrO) possesses a substituted benzene ring, which gives rise to distinct signals for each
type of proton.[1][2]

The molecule has five key proton environments:
¢ Phenolic Hydroxyl Proton (Ha): The proton attached to the oxygen atom.

e Aromatic Protons (Hp, Hp, Hp): Three protons directly attached to the aromatic ring. Their
specific chemical environments are dictated by the electronic effects of the substituents.

« |Isopropyl Methine Proton (He): The single proton on the tertiary carbon of the isopropyl
group.

 |Isopropyl Methyl Protons (Hp): The six equivalent protons of the two methyl groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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